Cas no 2306254-99-7 ((3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride)

• Product Name: (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride
• CAS No: 2306254-99-7
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• CID: 5301032
• Update Time: 2026-03-10

(3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-fluoro-3-(fluoromethyl)-, hydrochloride (1:1), (3S)-
• (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride

• Inchi： 1S/C6H11F2N.ClH/c7-4-6(8)2-1-3-9-5-6;/h9H,1-5H2;1H/t6-;/m1./s1
• InChI Key： AVIRORYXHKGFNU-FYZOBXCZSA-N
• SMILES： C([C@]1(CNCCC1)F)F.Cl

Additional information on (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride

Introduction to (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride (CAS No: 2306254-99-7)

(3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride, identified by the CAS number 2306254-99-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its utility in the synthesis of various bioactive molecules. The presence of both fluorine and methyl groups at the 3-position of the piperidine ring introduces unique electronic and steric properties, making it a valuable intermediate in drug discovery and development.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various formulation processes, including oral and intravenous drug delivery systems. The stereochemistry of the (3S) configuration plays a crucial role in determining the biological activity of the compound, as enantiomeric differences can significantly impact pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their potential as pharmacophores in medicinal chemistry. The fluorine atom, being highly electronegative, can influence the electronic properties of adjacent atoms, thereby modulating receptor binding affinity and metabolic stability. Additionally, the methyl group contributes to steric hindrance, which can be exploited to optimize binding interactions with biological targets.

Recent studies have highlighted the importance of (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride in the development of novel therapeutic agents. For instance, researchers have explored its utility as a building block in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The fluoromethyl group has been particularly noted for its ability to enhance binding affinity to protein targets, while the hydrochloride salt improves bioavailability.

The compound's structural features have also been leveraged in the design of central nervous system (CNS) drugs. Piperidine derivatives are known to cross the blood-brain barrier effectively, making them suitable for treating neurological disorders. The presence of fluorine and methyl groups can fine-tune pharmacokinetic profiles, leading to improved brain penetration and reduced side effects.

Advances in synthetic methodologies have further expanded the applications of (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride. Modern techniques such as asymmetric hydrogenation and fluorochemical transformations have enabled efficient production of enantiomerically pure forms of this compound. These methods are essential for ensuring high yields and purity, which are critical for pharmaceutical-grade materials.

The< strong>CAS number 2306254-99-7 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and regulatory databases. This standardized nomenclature ensures consistency across different research groups and industries, promoting collaboration and knowledge sharing.

Future research directions may focus on exploring new derivatives of (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride to discover additional therapeutic applications. The combination of computational modeling and experimental validation will be crucial in optimizing lead compounds for clinical trials. By leveraging structural biology insights, researchers can design molecules with enhanced efficacy and selectivity.

In conclusion, (3S)-3-fluoro-3-(fluoromethyl)piperidine;hydrochloride is a versatile and important compound in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for developing drugs targeting various diseases. As research continues to uncover new applications, this compound is poised to play a significant role in future therapeutic strategies.